Bucharidine

Description

Bucharidine is an alkaloid . Alkaloids are a diverse group of naturally occurring chemical compounds that often contain nitrogen atoms and exhibit biological activity . The definition of the term alkaloid is complex and sometimes controversial in academic settings . These compounds are produced by a wide variety of organisms, including bacteria, fungi, plants, and animals .

Bucharidine, specifically, has the molecular formula $C_{19}H_{25}NO_4$ and a molecular weight of 331.18 . It appears as a white powder and has a purity of 98% when assessed by thin-layer chromatography (TLC) . Chemically, Bucharidine falls under the category of alkaloids . Research suggests that it can be extracted from the roots of Haplophyllum . The genus Haplophyllum comprises herbs and low shrubs characterized by simple leaves . The name Haplophyllum is derived from the Greek words "haplous" (simple) and "phyllon" (leaf), referring to the non-composite leaves of the plants in this genus .

Other alkaloids found in Haplophyllum include γ-fagarine, robustine, and benzamide . Additionally, skimmianine, flindersine, and perfamine are related alkaloids, though they have been found to be less potent than doxorubicin against tested cancer cell lines . Some compounds found in alkaloids have potential for protection and modification of synthetic materials as antioxidants .

• CAS No.: 25865-94-5
• Product Name: Bucharidine
• Molecular Formula: C19H25NO4
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 4-hydroxy-3-[1-(5-hydroxy-2,6,6-trimethyloxan-2-yl)ethyl]-1H-quinolin-2-one
• Standard InChI: InChI=1S/C19H25NO4/c1-11(19(4)10-9-14(21)18(2,3)24-19)15-16(22)12-7-5-6-8-13(12)20-17(15)23/h5-8,11,14,21H,9-10H2,1-4H3,(H2,20,22,23)
• Standard InChIKey: FNNBYKQCHDQXOO-UHFFFAOYSA-N
• SMILES: CC(C1=C(C2=CC=CC=C2NC1=O)O)C3(CCC(C(O3)(C)C)O)C
• Canonical SMILES: CC(C1=C(NC2=CC=CC=C2C1=O)O)C3(CCC(C(O3)(C)C)O)C
• Appearance: White powder
• Purity: 98%. Method of determination of purity: IR, mass, NMR H1, TLC plate: silica gel KSK system toluol-ethyl acetat-formic acid (5:4:1) Rf=0,64
• Synonyms: 4-hydroxy-3-[9-methyl (11, 12, 13-tetrahydro-13-hydroxy-10 ,14-trimethyl-pyran)ethyl]-Quinolin-2-one
• Reference: - Z. Sh. Faizutdinova, I. A. Bessonova, S. Yu. Yunusov, /The structure of bucharidine/, Chemistry of Natural Compounds (1969), Volume 5, Issue 5, pp 455-456 - I. A. Bessonova, S. Yu. Yunusov, /Quinoline alkaloids of Haplophyllum/, Chemistry of Natural Compounds (1977), Volume 13, Issue 3, pp 261-277
• PubChem Compound: 54680116
• Last Modified: Feb 18 2024